Cas no 2411311-32-3 (6-chloro-N-{1-[(4-methoxyphenyl)methyl]-1H-pyrazol-5-yl}pyridine-3-carboxamide)

• Product Name: 6-chloro-N-{1-[(4-methoxyphenyl)methyl]-1H-pyrazol-5-yl}pyridine-3-carboxamide
• CAS No: 2411311-32-3
• MF: C₁₇H₁₅ClN₄O₂
• MW: 342.7796022892
• CID: 6588402
• PubChem ID: 154798791
• Update Time: 2025-07-22

6-chloro-N-{1-[(4-methoxyphenyl)methyl]-1H-pyrazol-5-yl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-{1-[(4-methoxyphenyl)methyl]-1H-pyrazol-5-yl}pyridine-3-carboxamide
• EN300-26606277
• 2411311-32-3
• Z393903246

• Inchi： 1S/C17H15ClN4O2/c1-24-14-5-2-12(3-6-14)11-22-16(8-9-20-22)21-17(23)13-4-7-15(18)19-10-13/h2-10H,11H2,1H3,(H,21,23)
• InChI Key： IYGIBVDATYLXCI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NC1=CC=NN1CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 342.0883534g/mol
• Monoisotopic Mass: 342.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69Ų

Additional information on 6-chloro-N-{1-[(4-methoxyphenyl)methyl]-1H-pyrazol-5-yl}pyridine-3-carboxamide

Introduction to 6-chloro-N-{1-[(4-methoxyphenyl)methyl]-1H-pyrazol-5-yl}pyridine-3-carboxamide (CAS No. 2411311-32-3)

6-chloro-N-{1-[(4-methoxyphenyl)methyl]-1H-pyrazol-5-yl}pyridine-3-carboxamide (CAS No. 2411311-32-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. Its unique combination of a pyridine core, a pyrazole moiety, and a chloro-substituted amide group makes it an intriguing subject for researchers seeking novel therapeutic agents.

The molecular framework of 6-chloro-N-{1-[(4-methoxyphenyl)methyl]-1H-pyrazol-5-yl}pyridine-3-carboxamide incorporates several key functional groups that contribute to its potential biological activity. The pyridine ring is a common pharmacophore in many bioactive molecules, often serving as a scaffold for binding to biological targets. The presence of a chloro group at the 6-position of the pyridine ring can enhance the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the pyrazole ring, known for its heterocyclic stability and ability to engage in hydrogen bonding interactions, further enriches the structural diversity of this compound.

The amide functionality at the 3-position of the pyridine ring introduces polarity and potential for further derivatization, allowing for the creation of analogs with tailored properties. The 4-methoxyphenylmethyl substituent on the pyrazole ring adds another layer of complexity, potentially influencing both the electronic properties and solubility characteristics of the molecule. This combination of structural elements suggests that 6-chloro-N-{1-[(4-methoxyphenyl)methyl]-1H-pyrazol-5-yl}pyridine-3-carboxamide may exhibit multiple modes of interaction with biological targets, making it a versatile tool for pharmacological investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies using virtual screening techniques have identified potential binding sites on proteins relevant to inflammatory pathways, suggesting that 6-chloro-N-{1-[(4-methoxyphenyl)methyl]-1H-pyrazol-5-yl}pyridine-3-carboxamide could modulate these processes. Such findings are particularly exciting given the growing interest in targeting inflammation as a therapeutic strategy for chronic diseases.

In vitro studies have begun to explore the pharmacological profile of 6-chloro-N-{1-[(4-methoxyphenyl)methyl]-1H-pyrazol-5-yl}pyridine-3-carboxamide, focusing on its effects on key enzymes and receptors involved in disease pathways. Preliminary results indicate that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. Additionally, its interaction with receptors like peroxisome proliferator-activated receptor gamma (PPARγ) has been investigated, highlighting its potential role in modulating lipid metabolism and insulin sensitivity.

The synthesis of 6-chloro-N-{1-[(4-methoxyphenyl)methyl]-1H-pyrazol-5-yl}pyridine-3-carboxamide presents an interesting challenge due to its complex structure. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. The optimization of reaction conditions to achieve high yields and purity is crucial for subsequent pharmacological testing. Recent improvements in synthetic techniques have made it possible to produce this compound on a scalable basis, facilitating further research into its biological activities.

One of the most compelling aspects of 6-chloro-N-{1-[(4-methoxyphenyl)methyl]-1H-pyrazol-5-yl}pyridine-3-carboxamide is its potential as a lead compound for drug development. By leveraging structure-based drug design principles, researchers can modify specific functional groups to enhance potency, selectivity, and pharmacokinetic properties. The pyrazole moiety, in particular, offers opportunities for derivatization through various chemical transformations, such as halogenation or alkylation, which can fine-tune the biological activity.

The growing body of evidence supporting the therapeutic potential of heterocyclic compounds has positioned 6-chloro-N-{1-[(4-methoxyphenyl)methyl]-1H-pyrazol-5-yl}pyridine-3-carboxamide as a valuable asset in medicinal chemistry research. Its unique structural features make it an attractive candidate for further investigation into novel therapeutic strategies. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.

Future studies should focus on elucidating the detailed mechanism of action of 6-chloro-N-{1-[(4-methoxyphenyl)methyl])-1H-pyrazol -5 - yl]pyridine -3 -carboxamide, particularly in relation to its interactions with cellular pathways relevant to disease progression. Additionally, exploring its potential in preclinical models will provide valuable insights into its efficacy and safety profiles. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into tangible therapeutic benefits.

In conclusion,6-chloro-N-{(4-methoxyphenyl)methyl}-((5 - yl]pyridine -3 -carboxamide) (CAS No. 24 11311 - 32 - 3) represents a fascinating compound with significant promise in pharmaceutical research. Its complex molecular architecture, unique functional groups, and preliminary biological activities make it an exciting candidate for further exploration. As our understanding of disease mechanisms evolves, compounds like this one will continue to contribute to innovative approaches in drug discovery and development.